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Compound of Interest

Compound Name:
2-Chloro-6-[(oxiran-2-

yl)methoxy]benzonitrile

CAS No.: 198226-62-9

Cat. No.: B3380585

Get Quote

Part 1: Executive Safety Summary (Immediate
Action)
2-Chloro-6-[(oxiran-2-yl)methoxy]benzonitrile (CAS: 198226-53-8) presents a dual-hazard

profile: it contains a nitrile group (potential cyanide generator) and an epoxide (reactive

alkylating agent). Improper disposal can lead to the generation of lethal hydrogen cyanide

(HCN) gas or uncontrolled polymerization.

🔴 CRITICAL INCOMPATIBILITIES
DO NOT MIX WITH ACIDS: Contact with strong acids (HCl, H₂SO₄) can hydrolyze the nitrile

group, releasing Hydrogen Cyanide (HCN) gas.

DO NOT MIX WITH LEWIS ACIDS/BASES (Uncontrolled): Can trigger violent polymerization

of the epoxide ring.

⚡ Immediate Spill Response (Small Scale < 10g)
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Isolate: Evacuate immediate area.

PPE: Double nitrile gloves, lab coat, safety goggles, and respirator (organic vapor/acid gas

cartridge recommended due to potential HCN risk).

Neutralize: Do NOT use acid. Cover with a Basic Hydrolysis Solution (Protocol B below).

Disposal: Treat all cleanup materials as hazardous chemical waste (Halogenated/Toxic).

Part 2: Technical Hazard Analysis & Logic
Effective disposal requires understanding the chemical causality of the molecule's functional

groups.

Functional Group Hazard Mechanism Disposal Implication

Benzonitrile

Hydrolysis in acidic media

releases HCN. Thermal

decomposition releases NOx

and CN fumes.

MUST be segregated from

acidic waste streams.[1][2]

Incineration requires nitrogen-

rated scrubbers.

Oxirane (Epoxide)

Strained ring system. High

energy alkylating agent.

Mutagenic potential.

Requires chemical deactivation

(ring-opening) before drain

disposal (if permitted) or

segregation as "Reactive"

waste.

Aryl Chloride Organochlorine stability.

Requires high-temperature

incineration (1100°C+) to

prevent dioxin formation.

The Logic of Deactivation: Standard epoxide quenching often uses dilute acid. This is forbidden

for this compound due to the nitrile group. Therefore, we utilize Base-Catalyzed Hydrolysis.

Mechanism:[3][4][5] Hydroxide ions (

) attack the epoxide ring (nucleophilic opening) to form a glycol (diol). Simultaneously,
prolonged exposure to base hydrolyzes the nitrile to a carboxylate and ammonia, avoiding
HCN generation entirely.
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Part 3: Waste Classification & Regulatory Data
US EPA (RCRA) Classification: While not explicitly P-listed or U-listed by specific CAS, it is a

derivative of Benzonitrile (U019). It must be managed as Hazardous Waste based on

characteristics:

D003 (Reactivity): Potential cyanide generation.[2]

Toxicity: Treat as Toxic.

DOT Shipping Information (for Waste Transport):

UN Number: UN 3439

Proper Shipping Name: NITRILES, TOXIC, SOLID, N.O.S. (2-Chloro-6-[(oxiran-2-
yl)methoxy]benzonitrile)

Hazard Class: 6.1

Packing Group: III (Assumed based on similar compounds, verify with SDS)

Part 4: Operational Disposal Protocols
Protocol A: Bulk Waste (Unused Reagent)
Do not treat bulk quantities (>10g) in the laboratory. The heat of reaction from epoxide opening

can be dangerous.

Packaging: Place the original container inside a clear, sealable secondary bag.

Labeling: Affix a hazardous waste tag.

Constituents: "2-Chloro-6-[(oxiran-2-yl)methoxy]benzonitrile"[6]

Hazards: "TOXIC," "IRRITANT," "DO NOT ADD ACID."

Segregation: Place in the "Solid - Toxic/Organic" waste stream.

Note: Ensure the waste container is NOT designated for acidic waste.[1][2]
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Disposal Path: Lab Pack

High-Temperature Incineration (Commercial Facility).

Protocol B: Residue Deactivation & Glassware Cleaning
Use this for: Empty vials, spatulas, and trace spills.

Reagents:

Sodium Hydroxide (NaOH) 10% w/v solution (aqueous).

Ethanol or Isopropanol (solvent carrier).[7]

Step-by-Step Procedure:

Preparation: In a fume hood, prepare a Deactivation Solution: Mix 1 part 10% NaOH with 1

part Ethanol.

Application:

Glassware: Rinse contaminated glassware with the solution.[2] Let sit for 2 hours. The

base will open the epoxide ring and begin hydrolyzing the nitrile.

Spills: Cover the spill with a paper towel soaked in the solution.

Collection:

Collect the rinse liquid into a waste container labeled "Basic Organic Waste (High pH)."

Do not mix this rinse with halogenated solvent waste if the pH is > 10, unless approved by

your EHS officer (risk of reaction with other waste).

Final Wash: Rinse glassware with water and acetone. Dispose of acetone in standard

solvent waste.

Part 5: Decision Logic & Workflow (Visualization)
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Waste Generation
2-Chloro-6-[(oxiran-2-yl)methoxy]benzonitrile

Quantity / Type?

Bulk Reagent (>10g)
or Pure Solid

Bulk Solid

Trace Residue / Glassware
or Small Spill

Residue/Spill

Segregate: TOXIC SOLIDS
*NO ACIDS*

Protocol B: Chemical Deactivation
(10% NaOH + Ethanol)

Protocol A: Lab Pack
(No Treatment)

Final Disposal:
High-Temp Incineration

Reaction Time: >2 Hours
(Ring Opening)

CRITICAL: DO NOT USE ACID
Risk of HCN Generation

Collect as Basic Waste
(pH > 10)

Commercial Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for safe disposal, emphasizing the prohibition of acidic treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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